Cas no 2757927-55-0 (Tert-butyl 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate)

Tert-butyl 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical research. Its imidazo[1,2-a]pyridine core, combined with the electron-withdrawing trifluoromethyl group and the reactive amino functionality, makes it a useful scaffold for constructing complex heterocyclic compounds. The tert-butyl ester group enhances stability and facilitates further derivatization under mild conditions. This compound is well-suited for applications in medicinal chemistry, where its structural features can contribute to improved binding affinity and metabolic stability in drug candidates. Its high purity and well-defined reactivity profile ensure reliable performance in multi-step synthetic routes.
Tert-butyl 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate structure
2757927-55-0 structure
Product Name:Tert-butyl 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
CAS No:2757927-55-0
MF:C13H14F3N3O2
MW:301.26437330246
CID:6261734
PubChem ID:165751508
Update Time:2025-05-20

Tert-butyl 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
    • EN300-37101121
    • 2757927-55-0
    • Tert-butyl 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
    • Inchi: 1S/C13H14F3N3O2/c1-12(2,3)21-11(20)9-10(17)19-5-4-7(13(14,15)16)6-8(19)18-9/h4-6H,17H2,1-3H3
    • InChI Key: RYSIJCKAEOZQCT-UHFFFAOYSA-N
    • SMILES: FC(C1C=CN2C(=C(C(=O)OC(C)(C)C)N=C2C=1)N)(F)F

Computed Properties

  • Exact Mass: 301.10381118g/mol
  • Monoisotopic Mass: 301.10381118g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 69.6Ų

Tert-butyl 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate Pricemore >>

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Additional information on Tert-butyl 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate

Comprehensive Overview of Tert-butyl 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate (CAS No. 2757927-55-0)

The compound Tert-butyl 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate (CAS No. 2757927-55-0) is a highly specialized imidazo[1,2-a]pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and tert-butyl carboxylate moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antiviral agents, aligning with the growing demand for novel therapeutic solutions.

One of the key reasons for the rising interest in Tert-butyl 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate is its role in medicinal chemistry. The imidazo[1,2-a]pyridine scaffold is known for its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design. This aligns with current trends in AI-driven drug discovery, where researchers leverage computational tools to optimize molecular structures for better efficacy and safety.

In addition to its pharmaceutical applications, Tert-butyl 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate is also being investigated for its potential in agrochemical innovation. The trifluoromethyl group is a common feature in many modern pesticides and herbicides, owing to its ability to improve bioavailability and target specificity. As the agricultural sector seeks sustainable solutions to combat resistance and environmental impact, this compound's versatility makes it a promising candidate for next-generation crop protection products.

The synthesis of Tert-butyl 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate involves multi-step organic reactions, often starting from readily available pyridine derivatives. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes, such as catalytic methods and solvent-free conditions. These efforts resonate with the broader scientific community's focus on reducing the environmental footprint of chemical manufacturing, a topic frequently searched in academic and industrial forums.

From a commercial perspective, the demand for Tert-butyl 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate is expected to grow, driven by its applications in high-value niche markets. Custom synthesis providers and contract research organizations (CROs) are increasingly listing this compound in their portfolios, catering to pharmaceutical and agrochemical clients. Its CAS No. 2757927-55-0 serves as a unique identifier, ensuring precise sourcing and regulatory compliance, which is critical for global supply chains.

In conclusion, Tert-butyl 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, coupled with the ongoing advancements in synthetic methodologies, position it as a compound of enduring relevance. Whether in the context of drug discovery, agrochemical development, or sustainable chemistry, this molecule continues to inspire innovation and holds promise for addressing some of the most pressing challenges in science and industry today.

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